Cas no 2640967-94-6 (4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-fluoro-6-methylpyrimidine)

• Product Name: 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-fluoro-6-methylpyrimidine
• CAS No: 2640967-94-6
• MF: C₁₆H₁₈ClFN₆
• MW: 348.805724620819
• CID: 5318915
• PubChem ID: 155798312
• Update Time: 2025-10-10

4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-fluoro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2640967-94-6
• F6792-4056
• AKOS040731222
• 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-fluoro-6-methylpyrimidine
• 4-[4-(5-Chloro-2-pyrimidinyl)-1-piperazinyl]-2-cyclopropyl-5-fluoro-6-methylpyrimidine

• Inchi： 1S/C16H18ClFN6/c1-10-13(18)15(22-14(21-10)11-2-3-11)23-4-6-24(7-5-23)16-19-8-12(17)9-20-16/h8-9,11H,2-7H2,1H3
• InChI Key： QGIXGJBCKXMIPP-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C)=C(F)C(N2CCN(C3=NC=C(Cl)C=N3)CC2)=N1

Computed Properties

• Exact Mass: 348.1265505g/mol
• Monoisotopic Mass: 348.1265505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 545.8±60.0 °C(Predicted)
• pka: 7.66±0.50(Predicted)

Additional information on 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-fluoro-6-methylpyrimidine

Professional Introduction to Compound with CAS No. 2640967-94-6 and Product Name: 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-fluoro-6-methylpyrimidine

The compound with the CAS number 2640967-94-6 and the product name 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-fluoro-6-methylpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of pyrimidine derivatives that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly its piperazine and pyrimidine moieties, make it a promising candidate for further investigation in various therapeutic areas.

One of the most striking aspects of this compound is its 5-chloropyrimidin-2-yl substituent, which is known to enhance binding affinity to biological targets. The presence of this group allows for strong interactions with enzymes and receptors, making it an attractive scaffold for the development of novel therapeutic agents. Additionally, the fluorine atom at the 5-position contributes to metabolic stability and binding selectivity, which are critical factors in drug design. These features collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

In recent years, there has been a growing interest in pyrimidine-based compounds due to their diverse biological activities. The piperazine ring in this molecule is particularly noteworthy, as it is frequently incorporated into drugs due to its ability to modulate receptor activity. Piperazine derivatives have been successfully used in the treatment of various conditions, including neurological disorders and infectious diseases. The combination of the piperazine moiety with the pyrimidine core in this compound suggests that it may exhibit multiple pharmacological effects, making it a versatile tool for drug discovery.

Recent studies have highlighted the importance of fluorinated pyrimidines in medicinal chemistry. The fluorine atom can influence both the pharmacokinetic properties and the binding affinity of a molecule. In particular, fluorine substitution at the 5-position of pyrimidines has been shown to improve oral bioavailability and metabolic stability. This compound's structure aligns with these findings, positioning it as a potential candidate for further optimization into a lead drug candidate.

The cyclopropyl group at the 2-position of the pyrimidine ring is another key feature that contributes to the compound's uniqueness. Cyclopropyl groups are known to enhance binding interactions by increasing steric hindrance and improving receptor affinity. This structural element may play a crucial role in determining the compound's biological activity and selectivity. The presence of multiple substituents such as chloro, fluoro, and piperazine moieties further enhances its complexity and potential for diverse biological effects.

Current research in pharmaceutical chemistry emphasizes the need for innovative molecular architectures that can address unmet medical needs. The compound described here fits well within this context, as it combines several pharmacophoric elements that are known to enhance drug-like properties. The 5-chloropyrimidin-2-yl and fluorine-containing pyrimidine moieties are particularly relevant in this regard, as they have been extensively studied for their ability to modulate biological pathways.

Moreover, the piperazine-based scaffold has been successfully utilized in various drug classes, including antipsychotics, antidepressants, and antihistamines. This suggests that the compound may exhibit therapeutic effects across multiple disease areas. The cyclopropyl group further contributes to its structural diversity, potentially allowing for unique interactions with biological targets. These features make it an intriguing candidate for further exploration in medicinal chemistry.

In conclusion, the compound with CAS no. 2640967-94-6 and product name 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-fluoro-6-methylpyrimidine represents a promising advancement in pharmaceutical chemistry. Its unique structural features, including the 5-chloropyrimidin-2-yl, fluorine-containing pyrimidine, and cyclopropyl group, make it a versatile tool for drug discovery. Further investigation into its biological activity and pharmacological properties will be essential to determine its potential as a therapeutic agent.